Cas no 54798-28-6 (2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino-)

• Product Name: 2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino-
• CAS No: 54798-28-6
• Molecular Formula: C₈H₈N₄O₂
• Molecular Weight: 192.17472
• CID: 383263
• PubChem ID: 3274947

2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino- Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino-
• (5-amino-6-cyanopyrazin-2-yl)methyl acetate
• 5-ACETOXYMETHYL-2-AMINO-3-CYANOPYRAZINE
• 6-[(acetyloxy)methyl]-3-amino-2-Pyrazinecarbonitrile
• 5-amino-6-cyanopyrazin-2-yl acetate
• 6-acetoxymethyl-3-amino-pyrazine-2-carbonitrile
• FT-0694210
• (5-amino-6-cyanopyrazin-2-yl)methylacetate
• DTXSID10879385
• SCHEMBL4697306
• AKOS006229259
• 54798-28-6

• InChIKey： IMLOZVNPFFXWAQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N4O2/c1-5(13)14-4-6-3-11-8(10)7(2-9)12-6/h3H,4H2,1H3,(H2,10,11)
• SMILES： CC(=O)OCC1=CN=C(C(=N1)C#N)N

Computed Properties

• Exact Mass: 192.06500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 192.065
• Heavy Atom Count: 14
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 0.57478
• PSA: 101.89000
• Refractive Index: 1.566
• Boiling Point: 378.1 °C at 760 mmHg
• Melting Point: 141-142 °C(lit.)
• Flash Point: 182.5 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.35

2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino- Security Information

• Safety Instruction： S36
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Risk Phrases： 20/21/22

2-Pyrazinecarbonitrile,6-[(acetyloxy)methyl]-3-amino- Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%